Cas no 1804400-75-6 (Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate)

• Product Name: Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate
• CAS No: 1804400-75-6
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 4962459
• Update Time: 2025-10-29

Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate

• Inchi： 1S/C11H8F6O3/c1-20-9(19)3-5-2-7(11(15,16)17)8(18)4-6(5)10(12,13)14/h2,4,18H,3H2,1H3
• InChI Key： BXQPHOZCNVDXFB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1CC(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate

Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate (CAS No. 1804400-75-6): Properties, Applications, and Market Insights

Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate (CAS No. 1804400-75-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This fluorinated aromatic ester has garnered attention due to its unique structural features, including the presence of trifluoromethyl groups and a phenolic hydroxyl group, which contribute to its distinctive chemical properties and reactivity.

The compound's molecular formula is C₁₂H₈F₆O₃, with a molecular weight of 314.18 g/mol. Its structure combines the electron-withdrawing effects of trifluoromethyl groups with the hydrogen-bonding capability of the phenolic hydroxyl group, making it particularly interesting for medicinal chemistry applications. Recent studies highlight its potential as a building block for drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

One of the most searched questions regarding Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate relates to its synthetic applications. Researchers frequently inquire about its use in creating fluorinated analogs of biologically active compounds. The presence of multiple trifluoromethyl groups enhances metabolic stability and lipophilicity, properties highly valued in modern drug design. This aligns with current pharmaceutical trends focusing on improved drug bioavailability and targeted delivery systems.

In material science, this compound shows promise for developing advanced fluorinated polymers. The combination of aromaticity and fluorine content suggests potential applications in creating specialty coatings with enhanced chemical resistance and thermal stability. These properties are particularly relevant to industries seeking sustainable alternatives to traditional materials, a topic that has seen increased search volume in recent years.

The global market for fluorinated fine chemicals like Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate is experiencing steady growth, driven by demand from the pharmaceutical and specialty materials sectors. Market analysts project compound annual growth rates of 6-8% through 2025, with particular strength in Asia-Pacific research hubs. This growth reflects broader industry trends toward fluorinated compounds in drug development and advanced material applications.

From a synthetic chemistry perspective, the compound's preparation typically involves multi-step organic transformations starting from appropriately substituted benzene derivatives. Key steps often include selective trifluoromethylation reactions and esterification processes. Researchers frequently search for optimized synthetic protocols, reflecting the compound's importance in methodological development.

Environmental and safety considerations for handling Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate follow standard laboratory practices for fluorinated organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this material. These safety aspects generate consistent search interest among laboratory professionals and industrial users.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. The distinct trifluoromethyl group signals in NMR spectra serve as valuable diagnostic markers, a technical point frequently queried by analytical chemists working with fluorinated compounds.

Future research directions for Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate may explore its potential in catalytic applications or as a precursor for more complex fluorinated architectures. The growing interest in sustainable fluorination methods suggests this compound could play a role in developing greener synthetic pathways, a topic generating increasing academic and industrial attention.

For researchers sourcing this material, quality specifications typically include ≥95% purity by HPLC, with particular attention to moisture content due to the hydrolytic sensitivity of the ester functionality. These quality parameters represent common search terms among procurement specialists in the fine chemicals sector.

The intellectual property landscape surrounding Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate shows increasing patent activity, particularly in pharmaceutical applications. Recent filings demonstrate its utility in creating novel therapeutic agents, reflecting the compound's growing importance in medicinal chemistry innovation.

In summary, Methyl 2,5-bis(trifluoromethyl)-4-hydroxyphenylacetate (CAS No. 1804400-75-6) represents a valuable fluorinated building block with diverse applications across multiple research fields. Its unique combination of structural features positions it as an important compound in contemporary organic and medicinal chemistry, with promising potential for future scientific and industrial developments.